BE“GHE Foundational & Exploratory

Check Availability & Pricing

Molecular formula and weight of 4-Acetoxy-4'-
pentyloxybenzophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-Acetoxy-4'-
Compound Name:
pentyloxybenzophenone

cat. No.: B1292310

In-Depth Technical Guide: 4-Acetoxy-4'-
pentyloxybenzophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, a detailed
potential synthesis protocol, and an exploration of the broader biological context of 4-Acetoxy-
4'-pentyloxybenzophenone. While specific biological data for this compound is not readily
available in public literature, this document infers potential areas of interest based on the well-
documented activities of the benzophenone scaffold.

Core Molecular and Physical Data

The fundamental chemical properties of 4-Acetoxy-4'-pentyloxybenzophenone are
summarized below. These values are essential for experimental design, characterization, and
computational modeling.
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Property Value

Molecular Formula C20H2204
Molecular Weight 326.39 g/mol
Predicted Boiling Point 466.3 £ 30.0 °C
Predicted Density 1.105 + 0.06 g/cm3

Experimental Synthesis Protocol

A direct, peer-reviewed synthesis protocol for 4-Acetoxy-4'-pentyloxybenzophenone is not
prominently available. However, based on established organic chemistry principles for the
synthesis of analogous benzophenone derivatives, a plausible and detailed two-step
experimental protocol is proposed below. This involves an initial Friedel-Crafts acylation to form
the hydroxybenzophenone intermediate, followed by an acetylation to yield the final product.

Step 1: Synthesis of 4-Hydroxy-4'-
pentyloxybenzophenone (Friedel-Crafts Acylation)

This step involves the reaction of phenol with 4-(pentyloxy)benzoyl chloride in the presence of
a Lewis acid catalyst, such as aluminum chloride.

Materials:

Phenol

» 4-(Pentyloxy)benzoyl chloride

e Anhydrous Aluminum Chloride (AICI3)

e Anhydrous Dichloromethane (DCM)

e Hydrochloric Acid (HCI), 1M solution

e Saturated Sodium Bicarbonate (NaHCOs) solution

e Anhydrous Magnesium Sulfate (MgSOa)
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» Toluene for recrystallization

Procedure:

 In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel,
and a nitrogen inlet, add anhydrous aluminum chloride (1.2 equivalents) to anhydrous
dichloromethane.

e Cool the suspension to 0-5 °C using an ice bath.

» Dissolve 4-(pentyloxy)benzoyl chloride (1 equivalent) in anhydrous dichloromethane and add
it dropwise to the stirred AICls suspension.

 In a separate flask, dissolve phenol (1.1 equivalents) in anhydrous dichloromethane.

e Add the phenol solution dropwise to the reaction mixture at 0-5 °C.

 After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography
(TLC).

o Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice
and 1M HCI to decompose the aluminum chloride complex.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane (3 x 50 mL).

o Combine the organic layers and wash sequentially with 1M HCI, water, saturated NaHCOs
solution, and brine.

o Dry the organic layer over anhydrous MgSOu4, filter, and evaporate the solvent under reduced
pressure.

» Purify the crude product by recrystallization from toluene to yield 4-hydroxy-4'-
pentyloxybenzophenone.
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Step 2: Synthesis of 4-Acetoxy-4'-
pentyloxybenzophenone (Acetylation)

This step involves the esterification of the phenolic hydroxyl group of the intermediate with

acetic anhydride.

Materials:

4-Hydroxy-4'-pentyloxybenzophenone (from Step 1)

Acetic Anhydride

Pyridine or a catalytic amount of 4-Dimethylaminopyridine (DMAP)
Dichloromethane (DCM) or Ethyl Acetate

1M Hydrochloric Acid (HCI)

Saturated Sodium Bicarbonate (NaHCOs3) solution

Anhydrous Magnesium Sulfate (MgSOa)

Procedure:

Dissolve 4-hydroxy-4'-pentyloxybenzophenone (1 equivalent) in dichloromethane or pyridine
in a round-bottom flask.

Add acetic anhydride (1.5 equivalents) to the solution. If not using pyridine as the solvent,
add a catalytic amount of DMAP.

Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by
TLC.

Upon completion, dilute the reaction mixture with dichloromethane or ethyl acetate.

Wash the organic layer sequentially with 1M HCI (to remove pyridine/DMAP), water,
saturated NaHCOs solution, and brine.
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» Dry the organic layer over anhydrous MgSOu4, filter, and evaporate the solvent under reduced
pressure to yield the crude 4-acetoxy-4'-pentyloxybenzophenone.

 Further purification can be achieved by column chromatography on silica gel if necessary.

Synthesis Workflow

The logical flow of the proposed synthesis is depicted in the following diagram.
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Caption: Proposed two-step synthesis of 4-Acetoxy-4'-pentyloxybenzophenone.

Potential Sighaling Pathways and Biological
Relevance: An Extrapolation

While no specific biological studies on 4-Acetoxy-4'-pentyloxybenzophenone have been
identified, the benzophenone scaffold is a well-recognized pharmacophore present in
numerous biologically active natural products and synthetic drugs.[1] The biological activities of
benzophenone derivatives are diverse and include anti-inflammatory, antimicrobial, antiviral,
and anticancer effects.[1][2]

Potential Areas of Investigation:

e Anti-inflammatory Activity: Many benzophenone derivatives exhibit anti-inflammatory
properties.[1] This activity is often associated with the inhibition of key inflammatory
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mediators. The structure of 4-Acetoxy-4'-pentyloxybenzophenone could be explored for its
potential to modulate inflammatory signaling pathways.

» Anticancer Activity: The benzophenone core is found in compounds with demonstrated
antitumor activity.[2][3][4] These compounds can act through various mechanisms, including
the induction of apoptosis and the inhibition of specific cellular signaling pathways crucial for
cancer cell proliferation.[4]

» Antileishmanial and Antimicrobial Activity: Certain substituted benzophenones have shown
promising activity against Leishmania major and other microbes.[5] The lipophilic nature
imparted by the pentyloxy group in the target molecule could be a factor in its potential
antimicrobial properties.

The diagram below illustrates a generalized signaling pathway that is often a target in drug
development for inflammation and cancer, and where benzophenone derivatives could
potentially exert an effect.
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Caption: Generalized cell signaling pathway potentially modulated by benzophenone
derivatives.

It is imperative to note that the biological activities and pathway interactions mentioned are
based on the broader class of benzophenone compounds. Rigorous experimental validation is
required to determine the specific biological profile of 4-Acetoxy-4'-pentyloxybenzophenone.
This guide serves as a foundational resource for initiating such investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1292310?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6238883/
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra02797c
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra02797c
https://www.researchgate.net/publication/381731662_Synthesis_and_bioactivity_investigation_of_benzophenone_and_its_derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC11200165/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11200165/
https://royalsocietypublishing.org/doi/10.1098/rsos.171771
https://www.benchchem.com/product/b1292310#molecular-formula-and-weight-of-4-acetoxy-4-pentyloxybenzophenone
https://www.benchchem.com/product/b1292310#molecular-formula-and-weight-of-4-acetoxy-4-pentyloxybenzophenone
https://www.benchchem.com/product/b1292310#molecular-formula-and-weight-of-4-acetoxy-4-pentyloxybenzophenone
https://www.benchchem.com/product/b1292310#molecular-formula-and-weight-of-4-acetoxy-4-pentyloxybenzophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1292310?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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